Characteristic components in TCM Standards
  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B057034
    • CAS No.:
    • 113085-06-6
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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  • Quercimeritrin (Standard)
    Quercimeritrin (Standard)
    • Cat. No.:
    • B1253038
    • CAS No.:
    • Molecular Formula:
    • C21H20O12
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Quercimeritrin (Standard), also known as Quercimeritrin (Standard), is a useful research compound. Its molecular formula is C21H20O12 and its molecular weight is 464.4 g/mol. The purity is usually 95%.
    Benc...
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  • D-Malic acid
    D-Malic acid
    • Cat. No.:
    • B1670821
    • CAS No.:
    • 636-61-3
    • Molecular Formula:
    • C4H6O5
    • Molecular Weight:
    • 134.09 g/mol
    Description
    (R)-malic acid is an optically active form of malic acid having (R)-configuration. It is a conjugate acid of a (R)-malate(2-). It is an enantiomer of a (S)-malic acid.
    (R)-Malate is a metabolite found in or p...
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  • Schisandrin A
    Schisandrin A
    • Cat. No.:
    • B7765685
    • CAS No.:
    • 69176-53-0
    • Molecular Formula:
    • C24H32O6
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Schizandrin A is a tannin.
    Schizandrin A has been reported in Schisandra bicolor, Schisandra sphenanthera, and other organisms with data available.
    the major lignan, 2-9%, of Schisandra plant;  has he...
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  • (5R,6E)-5-Hydroxy-1,7-diphenyl-6-hepten-3-one
    (5R,6E)-5-Hydroxy-1,7-diphenyl-6-hepten-3-one
    • Cat. No.:
    • B8019593
    • CAS No.:
    • Molecular Formula:
    • C19H20O2
    • Molecular Weight:
    • 280.4 g/mol
    Description
    (5R,6E)-5-Hydroxy-1,7-diphenyl-6-hepten-3-one is a natural product found in Alpinia hainanensis and Curcuma comosa with data available.
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  • Epimedin A
    Epimedin A
    • Cat. No.:
    • B8019600
    • CAS No.:
    • Molecular Formula:
    • C39H50O20
    • Molecular Weight:
    • 838.8 g/mol
    Description
    3-(((2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-5-hydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-y...
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  • Hydroxysaikosaponin C
    Hydroxysaikosaponin C
    • Cat. No.:
    • B8019606
    • CAS No.:
    • Molecular Formula:
    • C48H78O17
    • Molecular Weight:
    • 927.1 g/mol
    Description
    Saikosaponin C is a member of the class of saikosaponins that is saikogenin E substituted by a 6-deoxy-alpha-L-mannopyranosyl-(1->4)-[beta-D-glucopyranosyl-(1->6)]-beta-D-glucopyranosyl group at position 3beta. ...
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  • Esculentoside A
    Esculentoside A
    • Cat. No.:
    • B8019612
    • CAS No.:
    • Molecular Formula:
    • C42H66O16
    • Molecular Weight:
    • 827.0 g/mol
    Description
    Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)- is a natural product found in Phytolacca acinosa with data available....
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  • Protosappanin B (Standard)
    Protosappanin B (Standard)
    • Cat. No.:
    • B8019614
    • CAS No.:
    • Molecular Formula:
    • C16H16O6
    • Molecular Weight:
    • 304.29 g/mol
    Description
    (10S)-10-(hydroxymethyl)-8-oxatricyclo[10.4.0.02,7]hexadeca-1(16),2(7),3,5,12,14-hexaene-5,10,14,15-tetrol has been reported in Biancaea sappan and Biancaea decapetala with data available....
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  • Koumine (Standard)
    Koumine (Standard)
    • Cat. No.:
    • B8019618
    • CAS No.:
    • Molecular Formula:
    • C20H22N2O
    • Molecular Weight:
    • 306.4 g/mol
    Description
    Koumine (Standard) is a useful research compound. Its molecular formula is C20H22N2O and its molecular weight is 306.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Koumine (Standard) suit...
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